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Compound of Interest

Compound Name: Silver sulfate

CAS No.: 10294-26-5

Cat. No.: B077947 Get Quote

Executive Summary & Chemical Identity
Silver Sulfate (CAS: 10294-26-5) is a critical reagent in analytical chemistry, primarily serving

as a catalyst in the determination of Chemical Oxygen Demand (COD) and as a precursor in

the synthesis of silver nanowires and antibacterial materials.[1] Unlike silver nitrate, its lower

solubility and non-hygroscopic nature offer distinct handling advantages, yet it presents unique

toxicological and environmental challenges that require rigorous control strategies.[1]

Chemical Identity Table
Parameter Specification

IUPAC Name Disilver(1+) sulfate

Formula

Molar Mass 311.80 g/mol

Appearance
White to gray crystalline solid (turns gray on

light exposure)

Solubility (Water)
~8.0 g/L at 25°C (Increases significantly in

acidic media)

Synonyms Sulfuric acid disilver(I) salt
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Hazard Architecture: Mechanism & Causality
To manage safety effectively, one must understand the mechanism of toxicity, not just the

hazard codes. Silver ions (

) are "soft acids" that have a high affinity for sulfur and nitrogen donors.[1]

GHS Hazard Classification
Hazard Class Category H-Code Statement

Eye Damage Cat.[1][2][3][4][5][6] 1 H318

Causes serious eye

damage.[1][2][3][4][5]

[6][7][8]

Aquatic Acute Cat. 1 H400
Very toxic to aquatic

life.[1][2][3][4][5]

Aquatic Chronic Cat. 1 H410

Very toxic to aquatic

life with long-lasting

effects.[1][2][3][4][5][7]

[8]

Toxicological Mechanisms[1]
Cellular Toxicity (The "Thiol" Attack):

ions bind irreversibly to thiol (-SH) groups in enzymes and proteins.[1] In the eyes, this
causes immediate protein denaturation and corneal opacification, explaining the H318
(Corrosive) classification.[1]

Argyria (Chronic Bioaccumulation): Unlike many heavy metals, silver is not highly

hepatotoxic but is sequestered in the skin and mucous membranes.[1] UV light

photoreduces the silver salts to metallic silver in the dermis, causing a permanent blue-gray

discoloration known as Argyria.[1]

Photoreactivity: Silver sulfate is photosensitive.[1] Upon exposure to light, it undergoes

photoreduction:

This reaction degrades the reagent's purity and necessitates the use of amber glassware.[1]
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Engineering Controls & Personal Protective
Equipment (PPE)
Standard "lab safety" is insufficient.[1] The choice of PPE must be data-driven based on

permeation rates and physical properties.[9]

Glove Selection Protocol
Silver sulfate is a solid, but often handled in sulfuric acid solutions (e.g., COD digestion).[1]

Nitrile (0.11 mm):Recommended. Excellent resistance to silver salts and good resistance to

dilute sulfuric acid.[1]

Latex:Acceptable for dry solid handling but generally inferior chemical resistance to acidic

solutions.[1]

Silver Shield / 4H (Laminate):Best for concentrated acidic solutions or prolonged immersion,

though dexterity is compromised.[1]

Visualizing the Handling Logic
The following diagram illustrates the decision logic for storage and handling to prevent

degradation and exposure.
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Caption: Logic flow for environmental control. Light triggers photoreduction requiring opacity;

incompatibility mandates segregation.[1]

Emergency Response Protocols
Trustworthiness in safety comes from pre-planned, self-validating responses.[1]

Scenario A: Ocular Exposure (Critical)
Mechanism: Corrosive denaturation of corneal proteins.[1]

Immediate Action: Do not wait for a specific neutralizer.[1] Water is the only immediate

remedy.[1]

Irrigation: Flush with tepid water for a minimum of 15 minutes.

Lifting Lids: Manually lift upper and lower eyelids to ensure no solid particles are trapped in

the fornix.[1]

Medical: Consult an ophthalmologist immediately.

Scenario B: Spillage (Solid)
Constraint: Do not create dust (inhalation hazard).[1][2]

Wet Sweeping: Dampen the solid slightly with a wet paper towel to prevent airborne dust.[1]

Collection: Scoop into a container destined for Silver Recovery (see Section 6). Do not throw

in general trash.
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Caption: Triage decision tree for silver sulfate incidents. Eye exposure requires the most

urgent intervention.

Experimental Protocol: COD Analysis Preparation
One of the most common uses of

is as a catalyst in the oxidation of organic matter (Chemical Oxygen Demand).[1]

Objective: Prepare a Silver Sulfate-Sulfuric Acid Reagent. Safety Note: This process is highly

exothermic.[1]

PPE: Nitrile gloves, lab coat, safety goggles (face shield recommended).[1]

Weighing: Weigh 5.5 g of

.
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Dissolution (The Critical Step):

Add the solid to 1.0 kg (approx. 550 mL) of concentrated sulfuric acid (

).[1]

Why?

catalyzes the oxidation of straight-chain aliphatic compounds which are otherwise
resistant to dichromate oxidation.[1]

Mixing: Stir gently. Dissolution is slow (1-2 days) unless magnetically stirred.[1]

Self-Validation: If the solution turns dark immediately, your glassware was dirty (organic

contamination reduced the silver).[1] The solution should be clear/colorless.

Environmental Stewardship: Silver Recovery
Disposing of silver down the drain is illegal in many jurisdictions due to aquatic toxicity (H400).

[1] The following protocol converts toxic soluble silver into insoluble silver chloride for recovery.

Recovery Protocol
Collection: Collect all silver sulfate waste in a dedicated "Heavy Metal" carboy.[1]

Precipitation: Add Hydrochloric Acid (HCl) or Sodium Chloride (NaCl) in excess.[1]

[1]

Validation: Add a few more drops of HCl to the supernatant. If no more white cloudiness

forms, precipitation is complete.[1]

Filtration: Filter the white solid (

).[1]

Disposal: The filtrate (liquid) is now essentially dilute sulfuric acid (neutralize with Sodium

Bicarbonate before drain disposal if local regulations permit).[1] The solid

is sent to a refiner.[1]
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Caption: Chemical transformation of toxic soluble silver into inert solid silver chloride for

recycling.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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